Cas no 2418729-71-0 (5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid)

• Product Name: 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
• CAS No: 2418729-71-0
• MF: C₁₇H₂₃FN₂O₇S
• MW: 418.437127351761
• CID: 5679074
• PubChem ID: 165768054
• Update Time: 2025-06-10

5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
• 2418729-71-0
• EN300-26628851
• 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid

• Inchi： 1S/C17H23FN2O7S/c1-11-13(15(21)22)9-12(10-14(11)27-28(18,24)25)19-5-7-20(8-6-19)16(23)26-17(2,3)4/h9-10H,5-8H2,1-4H3,(H,21,22)
• InChI Key： XQXWWGMIVJRTPL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(C(=O)O)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 418.12100041g/mol
• Monoisotopic Mass: 418.12100041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Additional information on 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid

Recent Advances in the Study of 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid (CAS: 2418729-71-0)

The compound 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid (CAS: 2418729-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a fluorosulfonyloxy group, has shown promise in various applications, particularly in drug discovery and development. Recent studies have explored its potential as a versatile intermediate in the synthesis of biologically active compounds, as well as its role in targeted therapies.

One of the key areas of research involving this compound is its utility in the development of covalent inhibitors. The fluorosulfonyloxy group is a highly reactive moiety that can form covalent bonds with nucleophilic residues in target proteins, making it an attractive candidate for the design of irreversible inhibitors. Recent publications have highlighted its use in the synthesis of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The Boc-protected piperazine moiety further enhances the compound's solubility and stability, facilitating its application in biological assays.

In addition to its role in covalent inhibitor design, 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid has been investigated for its potential in prodrug development. The Boc group can be selectively cleaved under physiological conditions, releasing the active drug molecule. This property has been exploited in the design of prodrugs with improved pharmacokinetic profiles. Recent studies have demonstrated the successful application of this strategy in enhancing the bioavailability and tissue distribution of therapeutic agents.

Another notable advancement is the use of this compound in chemical biology probes. Its ability to selectively modify proteins has made it a valuable tool for studying protein function and interactions. For instance, researchers have utilized it to label and track specific proteins in complex biological systems, providing insights into their roles in disease pathways. These applications underscore the compound's versatility and its potential to contribute to both basic and applied research.

Despite these promising developments, challenges remain in the optimization of 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid for clinical use. Issues such as off-target reactivity and potential toxicity need to be addressed through further structural modifications and rigorous testing. Ongoing research is focused on improving the selectivity and safety profile of derivatives based on this scaffold, with the aim of advancing them into preclinical and clinical trials.

In conclusion, 5-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid (CAS: 2418729-71-0) represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. Recent studies have highlighted its potential in covalent inhibitor design, prodrug development, and chemical biology probes, paving the way for future innovations in drug discovery. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.